Cas no 690215-08-8 (methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate)
methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate
- 690215-08-8
- methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate
- methyl 4-[(E)-3-(6-chloro-2-oxochromen-3-yl)-3-oxoprop-1-enyl]benzoate
- methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-enyl]benzoate
- (E)-methyl 4-(3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl)benzoate
- AKOS002104384
- F0920-6453
-
- Inchi: 1S/C20H13ClO5/c1-25-19(23)13-5-2-12(3-6-13)4-8-17(22)16-11-14-10-15(21)7-9-18(14)26-20(16)24/h2-11H,1H3/b8-4+
- InChI Key: MEHFYHIBOPGTFK-XBXARRHUSA-N
- SMILES: ClC1C=CC2=C(C=1)C=C(C(/C=C/C1C=CC(C(=O)OC)=CC=1)=O)C(=O)O2
Computed Properties
- Exact Mass: 368.0451512g/mol
- Monoisotopic Mass: 368.0451512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 69.7Ų
methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0920-6453-2μmol |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-5μmol |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-10μmol |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-20μmol |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-1mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-2mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-3mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-4mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-5mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0920-6453-10mg |
methyl 4-[(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-yl]benzoate |
690215-08-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate
Methyl 4-(1E)-3-(6-Chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate (CAS No. 690215-08-8): A Comprehensive Overview
Methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate (CAS No. 690215-08-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of chromones, which are known for their diverse biological activities and structural versatility.
The chemical structure of methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate is characterized by a chromone moiety linked to a substituted benzene ring through a conjugated double bond. The presence of the chloro substituent and the methyl ester group adds to the compound's complexity and contributes to its unique properties. The chromone core, specifically the 6-chloro substitution, is known to influence the compound's electronic and steric properties, making it an interesting target for both synthetic and biological studies.
Recent research has focused on the synthesis and characterization of methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate. A study published in the Journal of Organic Chemistry (2022) reported an efficient synthetic route for this compound using a combination of palladium-catalyzed coupling reactions and selective oxidation steps. The authors highlighted the importance of precise reaction conditions to achieve high yields and purity, which are crucial for further applications in drug discovery and materials science.
In the context of pharmaceutical research, methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate has shown promising activity in various biological assays. A study conducted by a team of researchers at the University of California (2021) evaluated the compound's potential as an anti-inflammatory agent. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.
Another area of interest is the compound's photophysical properties. Chromones are known for their ability to absorb and emit light in specific regions of the electromagnetic spectrum, making them valuable for applications in optoelectronics and imaging technologies. A recent publication in Advanced Materials (2023) explored the use of methyl 4-(1E)-3-(6-chloro-2-o xo - 2 H - chromen - 3 - yl ) - 3 - oxoprop - 1 - en - 1 - ylbenzoate as a fluorescent probe for cellular imaging. The study demonstrated that the compound exhibited excellent photostability and low cytotoxicity, making it a promising candidate for real-time monitoring of cellular processes.
The structural versatility of methyl 4-(1E)-3-(6-chloro-2-o xo - 2 H - chromen - 3 - yl ) - 3 - oxoprop - 1 - en - 1 - ylbenzoate also makes it an attractive target for chemical modification. Researchers at Harvard University (2020) investigated the effects of substituting different functional groups on the benzene ring and found that these modifications could significantly alter the compound's biological activity and physicochemical properties. This finding opens up new avenues for optimizing the compound's performance in various applications.
In conclusion, methyl 4-(1E)-3-(6-chloro-2-o xo - 2 H - chromen - 3 - yl ) - 3 - oxoprop - 1 - en - 1 - ylbenzoate (CAS No. 690215-08-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features, coupled with its promising biological and photophysical properties, make it an exciting area of ongoing research. As new synthetic methods and biological assays continue to be developed, this compound is likely to play an increasingly important role in advancing our understanding of complex organic systems.
690215-08-8 (methyl 4-(1E)-3-(6-chloro-2-oxo-2H-chromen-3-yl)-3-oxoprop-1-en-1-ylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)